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Compound of Interest

Compound Name: Basic red 22

CAS No.: 23354-43-0

Cat. No.: B12769253

Get Quote

For Research Use Only. Note: Basic Red 22 (CI 11055) is listed in Annex II of the EU

Cosmetics Regulation, meaning it is prohibited for use in cosmetic products in the European

Union.

Introduction
Basic Red 22, also known as C.I. 11055, is a cationic, monoazo dye. Historically, its primary

application in the cosmetics industry has been as a direct dye in semi-permanent hair coloring

products. Direct dyes, unlike oxidative dyes, do not require a chemical developer (e.g.,

hydrogen peroxide) to impart color. Instead, they are small, colored molecules that deposit onto

and penetrate the hair cuticle, providing a temporary to semi-permanent effect that typically

lasts through several shampoos.[1][2] Its use has also been cited in patents related to rinse-off

cleansing products and other makeup formulations, although its main utility is in hair colorants.

Due to a lack of submission of required safety data for evaluation by the Scientific Committee

on Consumer Safety (SCCS), Basic Red 22 is now prohibited for use in cosmetic products

within the European Union.[3] This document is intended for researchers, scientists, and drug

development professionals for investigational purposes only.
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Physicochemical and Formulation Data
Effective formulation requires an understanding of the dye's physical and chemical properties.

The following table summarizes key quantitative data for Basic Red 22.
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Property Value / Information Source(s)

INCI Name Basic Red 22 [3]

C.I. Number 11055 [4]

CAS Number 12221-52-2 [3]

Chemical Class Monoazo Dye [4]

Appearance Red to Light Red Powder [5]

Molecular Formula C₁₂H₁₇N₆⁺ (cation) [6]

Molecular Weight 245.30 g/mol (cation) [6]

Solubility (Water)

20 g/L (2.0% w/v) at 20°C.

Solubility is not significantly

affected by temperature.

[5]

Solubility (Other)

Soluble in ethanol and

propylene glycol, often used as

co-solvents in formulations.[7]

[8][9] Specific g/100ml data is

not readily available in public

literature.

[7][8][9]

pH Stability

Stable in acidic conditions.

Typically used in dyeing baths

with a pH range of 2.0 - 8.0.[5]

An acetic acid/sodium acetate

buffer is often suitable.[2]

[2][5]

Stability (Ions)

Color is noted to become

significantly blue in the

presence of copper ions.

[5]

Photostability

Specific quantitative data on

photostability is not readily

available. Like many organic

dyes, some degradation upon

prolonged UV exposure should

be anticipated.
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Thermal Stability

Specific degradation

temperature data is not readily

available. Stable at typical hair

dyeing temperatures (up to

120°C).[5]

[5]

Typical Concentration
0.001% to 5.0% by weight in

final hair dye formulations.
[10]

Application Notes
Semi-Permanent Hair Colorants
Basic Red 22 functions as a direct dye, where its cationic (positively charged) nature promotes

ionic bonding with the anionic (negatively charged) sites on the keratin protein of the hair fiber.

This mechanism allows for coloration without the need for ammonia or peroxide, resulting in

less hair damage compared to permanent oxidative dyeing.

Formulation Vehicle: The vehicle is typically an aqueous solution, gel, or cream emulsion. A

simple liquid formulation can be based on water, with co-solvents like propylene glycol or

ethanol to aid dye solubility and penetration. Thickeners such as hydroxyethylcellulose or

xanthan gum are used to achieve the desired viscosity for controlled application.

pH: The formulation should be acidic to neutral (pH 4.0-6.5) to ensure the hair cuticle is

slightly swollen for optimal dye penetration and to maintain the stability of the cationic dye.

Citric acid or lactic acid are commonly used pH adjusters.

Conditioning Agents: To improve the feel and combability of the hair post-coloring, cationic

polymers (e.g., Polyquaternium-7), fatty alcohols (e.g., Cetearyl Alcohol), and silicones can

be incorporated.

Performance: The color intensity is dependent on the dye concentration, the porosity of the

hair, the processing time, and the application of heat. The color typically fades gradually over

6 to 12 washes.[1]

Tinted Cleansing Products (Shampoos, Conditioners)
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In cleansing products, Basic Red 22 can be used to deposit a small amount of color to

enhance or maintain an existing hair color treatment.

Surfactant System: Compatibility with the surfactant system is critical. Cationic dyes can

interact with anionic surfactants (like Sodium Laureth Sulfate), potentially leading to

precipitation or reduced color deposition. It is often more effective to formulate color-

depositing products with non-ionic, amphoteric, or cationic surfactant systems.

Formulation Strategy: The dye is typically incorporated into the aqueous phase. The

concentration used is much lower than in dedicated hair colorants, generally in the range of

0.01% to 0.5%. The goal is gradual color deposition over repeated use.

Experimental Protocols
Protocol 1: Formulation of a Basic Semi-Permanent
Color Rinse
This protocol describes the preparation of a simple, thickened liquid hair color rinse for

laboratory-scale evaluation.

Materials:

Basic Red 22

Deionized Water

Propylene Glycol

Hydroxyethylcellulose (HEC)

Cetrimonium Chloride (30% active solution)

Citric Acid (50% w/w solution)

Preservative (e.g., Phenoxyethanol)

Equipment:
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Laboratory balance (0.01g precision)

Overhead stirrer or magnetic stirrer

Beakers

pH meter

Procedure:

Phase A (Water Phase): In the main beaker, add Deionized Water and begin moderate

agitation. Slowly sprinkle in the Hydroxyethylcellulose and mix until fully hydrated and a

clear, uniform gel is formed. Heat to 75°C to aid hydration if necessary.

Phase B (Dye Phase): In a separate beaker, combine Propylene Glycol and Basic Red 22.

Mix until the dye is fully dispersed/dissolved.

Combining Phases: Add Phase B to Phase A with continuous mixing.

Cool Down: Allow the mixture to cool to below 40°C.

Phase C (Final Additions): Add the Cetrimonium Chloride, preservative, and mix until

uniform.

pH Adjustment: Check the pH and adjust to 4.5 - 5.5 using the Citric Acid solution.

Final QC: Perform final quality control checks (viscosity, appearance, pH).

Example Formulation:
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Phase Ingredient Function % w/w

A Deionized Water Solvent q.s. to 100

A Hydroxyethylcellulose Thickener 1.50

B Propylene Glycol
Co-solvent,

Humectant
5.00

B Basic Red 22 Colorant 0.50

C
Cetrimonium Chloride

(30%)
Conditioning Agent 2.00

C Phenoxyethanol Preservative 0.80

C Citric Acid (50% soln.) pH Adjuster to pH 5.0

Protocol 2: Quality Control - Quantification of Basic Red
22 via HPLC-DAD
This protocol provides a general method for the quantification of Basic Red 22 in a cosmetic

matrix. Method validation (linearity, accuracy, precision) is required.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector

(DAD).

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium Acetate

Formic Acid
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Basic Red 22 reference standard

Procedure:

Standard Preparation: Prepare a stock solution of Basic Red 22 (e.g., 100 µg/mL) in

methanol. Create a series of calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL) by diluting

the stock solution with the mobile phase.

Sample Preparation: Accurately weigh ~0.5 g of the cosmetic product into a 50 mL

volumetric flask. Add a suitable extraction solvent (e.g., methanol or acetonitrile/water

mixture), sonicate for 15 minutes to extract the dye, and dilute to volume. Filter the extract

through a 0.45 µm syringe filter before injection.

Chromatographic Conditions (Example):

Mobile Phase A: 20 mM Ammonium Acetate in water, pH adjusted to 4.5 with formic acid.

Mobile Phase B: Acetonitrile.

Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to

initial conditions.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Injection Volume: 10 µL.

Detection: Monitor at the λmax of Basic Red 22 (~530 nm).

Analysis: Inject the standards and samples. Construct a calibration curve from the standard

responses and calculate the concentration of Basic Red 22 in the samples.

Visualizations and Workflows
Formulation and QC Workflow
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Workflow for Semi-Permanent Hair Colorant Development

Formulation

Quality Control

Final Product

Raw Material QC
(Dye ID, Purity)

Dye Solubilization
(Phase B)

Thickener Hydration
(Phase A)

Combine Phases A & B

Cool Down & Add
Heat-Sensitive Ingredients

pH Adjustment

Bulk Product

Appearance & Odor

Fill & Package

pH Measurement Viscosity Test Dye Assay (HPLC) Microbiological Testing Stability Testing
(Freeze/Thaw, Temp, Light)

Finished Good Release

Click to download full resolution via product page
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Caption: A typical workflow from raw material qualification to finished product release for a hair

colorant.

SCCS Safety Assessment Logic

Simplified SCCS Safety Assessment Workflow for a Cosmetic Ingredient

Data Submission

SCCS Evaluation

OutcomeCase: Basic Red 22

Industry Submits
Comprehensive Dossier

European Commission
Issues Mandate to SCCS

Review of Submitted Data
(Tox, Chem, Exposure)

Request for Clarification
(If Data Gaps Exist)

Risk Assessment
(Hazard ID, Exposure Assessment,

Risk Characterization)

No safety file submitted
for evaluation. Final SCCS Opinion

Regulatory Action
(e.g., Inclusion in Annexes
of Cosmetics Regulation)

Result: Prohibited for use
(Listed in Annex II).
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Click to download full resolution via product page

Caption: A simplified diagram illustrating the SCCS safety assessment process and the

outcome for Basic Red 22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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